Cas no 894790-22-8 (2h-Thiopyran-4-aceticacid,alpha-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-,1,1-dioxide,(s))

• Product Name: 2h-Thiopyran-4-aceticacid,alpha-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-,1,1-dioxide,(s)
• CAS No: 894790-22-8
• MF: C₁₂H₂₁NO₆S
• MW: 307.363242864609
• CID: 6782936
• PubChem ID: 58678727
• Update Time: 2025-06-08

2h-Thiopyran-4-aceticacid,alpha-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-,1,1-dioxide,(s) Chemical and Physical Properties

Names and Identifiers

• 2h-thiopyran-4-acetic acid,alpha-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-, 1,1-dioxide, (s)
• 894790-22-8
• SCHEMBL10149417
• CS-0185054
• (2S)-2-(tert-Butoxycarbonylamino)-2-(1,1-dioxothian-4-yl)acetic acid
• 2h-thiopyran-4-aceticacid,alpha-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-,1,1-dioxide,(s)
• 2h-Thiopyran-4-aceticacid,alpha-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-,1,1-dioxide,(s)

• Inchi： 1S/C12H21NO6S/c1-12(2,3)19-11(16)13-9(10(14)15)8-4-6-20(17,18)7-5-8/h8-9H,4-7H2,1-3H3,(H,13,16)(H,14,15)/t9-/m0/s1
• InChI Key： GDQPKCZYHYRQCH-VIFPVBQESA-N
• SMILES： S1(CCC([C@@H](C(=O)O)NC(=O)OC(C)(C)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 307.10895856g/mol
• Monoisotopic Mass: 307.10895856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 118Ų

Additional information on 2h-Thiopyran-4-aceticacid,alpha-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-,1,1-dioxide,(s)

Comprehensive Overview of 2H-Thiopyran-4-aceticacid, alpha-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-, 1,1-dioxide, (S) (CAS No. 894790-22-8)

The compound 2H-Thiopyran-4-aceticacid, alpha-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-, 1,1-dioxide, (S) (CAS No. 894790-22-8) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a thiopyran core and a tetrahydro modification, makes it a valuable intermediate in synthetic chemistry. The presence of the (1,1-dimethylethoxy)carbonyl group enhances its stability and reactivity, which is critical for applications in drug discovery and material science.

In recent years, the demand for sulfur-containing heterocycles like 2H-Thiopyran-4-aceticacid derivatives has surged due to their role in developing novel therapeutics. Researchers are particularly interested in their potential as enzyme inhibitors or receptor modulators, aligning with trends in personalized medicine and targeted drug delivery. The (S)-enantiomer specificity of this compound further highlights its relevance in chiral synthesis, a hot topic in modern organic chemistry.

From an industrial perspective, CAS No. 894790-22-8 is often explored for its scalability and compatibility with green chemistry principles. Innovations in catalytic oxidation and asymmetric synthesis have enabled more efficient production of such complex molecules, addressing sustainability concerns. This aligns with the growing focus on eco-friendly synthetic routes in the chemical industry.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring purity and consistency for research applications. The 1,1-dioxide moiety in its structure also contributes to its distinct spectroscopic properties, facilitating precise identification in complex mixtures.

Frequently searched questions related to this compound include: "What are the applications of 2H-Thiopyran-4-aceticacid derivatives?" and "How to synthesize (S)-enantiomers of thiopyran compounds?". These queries reflect the compound's interdisciplinary importance, bridging medicinal chemistry and process optimization. Future research may explore its utility in bioconjugation or prodrug development, further expanding its scientific footprint.